Cas no 1231252-06-4 (1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1231252-06-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5266140
• Update Time: 2025-10-23

1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid
• 1-(1-methyl-piperidin-4-yl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(1-methyl-4-piperidinyl)-

• Inchi： 1S/C10H15N3O2/c1-12-4-2-9(3-5-12)13-7-8(6-11-13)10(14)15/h6-7,9H,2-5H2,1H3,(H,14,15)
• InChI Key： INNRQLBISRQAHS-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)C1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: -2
• Topological Polar Surface Area: 58.4

Additional information on 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid

Comprehensive Guide to 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1231252-06-4): Properties, Applications, and Market Insights

1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1231252-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule combines a pyrazole core with a methylpiperidine substituent, making it a versatile intermediate for drug discovery and material science applications. Its unique structural features contribute to its growing importance in modern chemistry.

The compound's molecular formula is C₁₀H₁₅N₃O₂, with a molecular weight of 209.25 g/mol. Researchers are particularly interested in its carboxylic acid functional group, which allows for various derivatization possibilities. The presence of both hydrogen bond donor and acceptor sites enhances its potential for biological interactions, making it valuable for medicinal chemistry applications.

Recent studies have explored 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid as a potential building block for central nervous system (CNS) targeting compounds. The methylpiperidine moiety is known to influence blood-brain barrier penetration, while the pyrazole ring contributes to metabolic stability. These properties align with current pharmaceutical industry trends toward developing more effective neuroactive compounds.

In synthetic chemistry, this compound serves as a valuable intermediate for constructing more complex molecular architectures. Its carboxylic acid group enables straightforward amide bond formation, while the pyrazole nitrogen atoms offer additional sites for functionalization. Researchers frequently use it in structure-activity relationship (SAR) studies to optimize drug candidates.

The global market for 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid has shown steady growth, driven by increasing demand from pharmaceutical research and development sectors. Major chemical suppliers have reported rising inquiries about this compound, particularly from companies focusing on neurological disorder treatments and pain management therapies.

Quality control is crucial for 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry confirmation. The compound is generally stable under recommended storage conditions (typically 2-8°C in a dry environment), though its hygroscopic nature requires proper handling.

Recent patent literature reveals growing interest in derivatives of 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid, particularly in areas of GPCR modulation and enzyme inhibition. Several research groups have published methods for its efficient synthesis, with some achieving multigram-scale production with excellent yields and purity.

Environmental and safety considerations for handling 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Material Safety Data Sheets (MSDS) should always be consulted before use.

The future outlook for 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid appears promising, with potential applications expanding beyond pharmaceutical intermediates. Emerging research explores its use in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. These developments align with current scientific trends toward multifunctional molecular building blocks.

For researchers seeking 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid, it's important to verify supplier credentials and request complete analytical documentation. The compound's purity significantly impacts research outcomes, especially in sensitive biological assays. Many laboratories now employ advanced analytical techniques like LC-MS and chiral HPLC to ensure compound quality.

In conclusion, 1-(1-Methylpiperidin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1231252-06-4) represents an important chemical entity with diverse applications in modern research. Its unique structural features and synthetic versatility continue to attract attention across multiple scientific disciplines, particularly in pharmaceutical development and materials science.